Endogenous Abundance in Mammalian Plasma: EpOME Class Potency versus Arachidonate-Derived EpETrEs
In mammalian plasma, linoleate-derived EpOMEs (including 15,16-epoxylinoleic acid) are up to 100-fold more abundant than arachidonate-derived EpETrEs [1]. Despite this concentration advantage, EpOMEs and EpETrEs exhibit equivalent anti-inflammatory potency (IC₅₀ 4.2 nM [2.6–6.8 nM] for IL-6 suppression in LPS-stimulated RAW 264.7 macrophages), establishing that the EpOME class provides substantially greater physiological impact per unit of biosynthetic investment [1].
| Evidence Dimension | Anti-inflammatory potency (IC₅₀) and endogenous plasma abundance |
|---|---|
| Target Compound Data | EpOME class (including 15,16-epoxylinoleic acid): IC₅₀ 4.2 nM (cytokine suppression); plasma concentration up to 100× greater than EpETrE class |
| Comparator Or Baseline | EpETrE class (arachidonate-derived epoxides): IC₅₀ 4.2 nM; plasma concentration baseline (1×) |
| Quantified Difference | Equipotent (IC₅₀ ratio = 1.0); 100× greater abundance |
| Conditions | RAW 264.7 macrophages, LPS (500 nM, 24 hr), 1 hr pretreatment with 9(10)-EpOME or 11(12)-EpETrE (0.03–100 nM) |
Why This Matters
Procurement of 15,16-epoxylinoleic acid is justified for studies investigating the quantitatively dominant EpOME pool in plasma and tissues.
- [1] Singh V, Saha P, Vijay-Kumar M, Shearer G. Abstract 463: Linoleate Epoxides, EpOMEs, Are Potent Anti-inflammatory Fatty Acid Epoxides and Nearly Equivalent to Arachidonate-derived EpETrEs. Arterioscler Thromb Vasc Biol. 2016; 36(Suppl 1): A463. View Source
